3-(Benzenesulfonyl)-6-ethoxy-1-[(3-methylphenyl)methyl]quinolin-4-one

• IUPAC Name: 3-(benzenesulfonyl)-6-ethoxy-1-[(3-methylphenyl)methyl]quinolin-4-one
• InChI: InChI=1S/C25H23NO4S/c1-3-30-20-12-13-23-22(15-20)25(27)24(31(28,29)21-10-5-4-6-11-21)17-26(23)16-19-9-7-8-18(2)14-19/h4-15,17H,3,16H2,1-2H3
• InChI Key: CBNDOZKVTOOAGI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)S(=O)(=O)C3=CC=CC=C3)CC4=CC=CC(=C4)C
• Molecular Formula: C25H23NO4S
• Molecular Weight: 433.5 g/mol

Description

The compound “3-(Benzenesulfonyl)-6-ethoxy-1-[(3-methylphenyl)methyl]quinolin-4-one” is a quinolinone derivative with a benzenesulfonyl group at the 3-position, an ethoxy group at the 6-position, and a 3-methylphenylmethyl group at the 1-position. Quinolinones are a class of compounds that have been studied for their potential biological activities.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, quinolinones and their derivatives are known to participate in a variety of chemical reactions. These can include electrophilic and nucleophilic substitution reactions, as well as reactions at the carbonyl group of the pyridone ring.

Scientific Research Applications

Synthesis of Novel Quinoline Derivatives

• The facile synthesis of new 3H-Pyrrolo[2,3-c]quinoline derivatives from 4-formylquinolines has been explored, demonstrating the potential for creating a variety of biologically active compounds (Molina, Alajarín, & Sánchez-Andrada, 1993).

Anticancer Activity

• Novel heteroaromatic quinols, including derivatives related to 3-(Benzenesulfonyl)-6-ethoxy-1-[(3-methylphenyl)methyl]quinolin-4-one, have shown potent antitumor activity against colon, renal, and breast carcinoma cell lines, as well as in vivo antitumor activity in xenografts. The mechanism of action involves apoptosis induction and potential inhibition of thioredoxin signaling (Chew et al., 2006).

Antimicrobial and Antitubercular Activity

• Certain quinoline derivatives have been synthesized and evaluated for their antimicrobial and antitubercular activities, highlighting their potential in developing new treatments for infectious diseases (Refaat, Moneer, & Khalil, 2004); (Jaso et al., 2005).

Fluorescent Probes for Metal Ion Detection

• Design and synthesis of a fluorescent probe for Zn2+ detection based on a quinoline derivative have been reported, offering a tool for the selective and reversible detection of Zn2+ in biological systems (Ohshima et al., 2010).

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many quinolinone derivatives have been studied for their potential as enzyme inhibitors, among other biological activities. The specific mechanism of action for this compound would depend on its particular biological target, which is not provided.